Cas no 827331-45-3 (4(1H)-Pyridinone, 2-(aminomethyl)-3-hydroxy-1,6-dimethyl-)

• Product Name: 4(1H)-Pyridinone, 2-(aminomethyl)-3-hydroxy-1,6-dimethyl-
• CAS No: 827331-45-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 684595
• PubChem ID: 71417499
• Update Time: 2025-04-19

4(1H)-Pyridinone, 2-(aminomethyl)-3-hydroxy-1,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 2-(aminomethyl)-3-hydroxy-1,6-dimethyl-
• 2-(aminomethyl)-3-hydroxy-1,6-dimethylpyridin-4-one
• 2-(Aminomethyl)-3-hydroxy-1,6-dimethylpyridin-4(1H)-one
• DTXSID90836835
• 827331-45-3

• Inchi： 1S/C8H12N2O2/c1-5-3-7(11)8(12)6(4-9)10(5)2/h3,12H,4,9H2,1-2H3
• InChI Key： PWMMQRRQDYIUGX-UHFFFAOYSA-N
• SMILES： OC1C(C=C(C)N(C)C=1CN)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.6Ų